tert-Butyl (2-(4-(3,4-diamino-5-methylphenyl)-piperidin-1-yl)ethyl)(methyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Tert-Butyl (2-(4-(3,4-diamino-5-methylphenyl)-piperidin-1-yl)ethyl)(methyl)carbamate is a useful research compound. Its molecular formula is C20H34N4O2 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Intermediate Applications
tert-Butyl (2-(4-(3,4-diamino-5-methylphenyl)-piperidin-1-yl)ethyl)(methyl)carbamate is an important intermediate in the synthesis of various biologically active compounds. For instance, its derivative, tert-butyl 5-amino-4 ((2-(dimethylamino) ethyl) (methyl) amino) -2methoxyphenyl) carbamate, is used in the synthesis of omisertinib (AZD9291), a medication used in cancer treatment (Zhao et al., 2017).
Additionally, 1-tert-butyl 3-methyl (3R,4R)-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)piperidine-1,3-dicarboxylate, another derivative, is a key intermediate for the synthesis of nociceptin antagonists. This synthesis method is efficient and practical for large-scale operations (Jona et al., 2009).
Applications in Small Molecule Anticancer Drugs
- Another significant application is seen in tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a crucial intermediate for small molecule anticancer drugs. This compound is synthesized from commercially available piperidin-4-ylmethanol and has shown high yields and optimization potential in its synthetic process (Zhang et al., 2018).
Other Biological Applications
- Furthermore, various derivatives of tert-butyl carbamate, including tert-butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, have been synthesized and explored for their roles in biologically active compounds like crizotinib (Kong et al., 2016). This demonstrates the versatility of tert-butyl carbamate derivatives in the development of pharmaceuticals.
Properties
IUPAC Name |
tert-butyl N-[2-[4-(3,4-diamino-5-methylphenyl)piperidin-1-yl]ethyl]-N-methylcarbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H34N4O2/c1-14-12-16(13-17(21)18(14)22)15-6-8-24(9-7-15)11-10-23(5)19(25)26-20(2,3)4/h12-13,15H,6-11,21-22H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFIMDZDBRKAJDP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)N)C2CCN(CC2)CCN(C)C(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H34N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.